Cas no 2230804-22-3 (5-chloroimidazo1,2-apyrimidine hydrochloride)

• Product Name: 5-chloroimidazo1,2-apyrimidine hydrochloride
• CAS No: 2230804-22-3
• MF: C₆H₅Cl₂N₃
• MW: 190.029998540878
• MDL: MFCD31690939
• CID: 5213539
• PubChem ID: 137965853
• Update Time: 2025-06-11

5-chloroimidazo1,2-apyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloroimidazo[1,2-a]pyrimidine hydrochloride
• 5-chloroimidazo1,2-apyrimidine hydrochloride

• MDL： MFCD31690939
• Inchi： 1S/C6H4ClN3.ClH/c7-5-1-2-8-6-9-3-4-10(5)6;/h1-4H;1H
• InChI Key： KHWGBJIUCBQEMP-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=NC=CN12.Cl

Additional information on 5-chloroimidazo1,2-apyrimidine hydrochloride

Introduction to 5-Chloroimidazo[1,2-a]pyrimidine Hydrochloride (CAS No. 2230804-22-3)

5-Chloroimidazo[1,2-a]pyrimidine hydrochloride (CAS No. 2230804-22-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The hydrochloride salt form of this compound enhances its solubility and stability, making it a promising candidate for various therapeutic applications.

The chemical structure of 5-chloroimidazo[1,2-a]pyrimidine hydrochloride features a unique combination of a chlorinated imidazopyrimidine core and a hydrochloride salt. The imidazopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the chlorine atom at the 5-position adds further complexity and potential for modulating biological activity.

Recent studies have highlighted the potential of 5-chloroimidazo[1,2-a]pyrimidine hydrochloride in several therapeutic areas. One notable application is in the treatment of viral infections. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 5-chloroimidazo[1,2-a]pyrimidine hydrochloride has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential candidate for combination therapy approaches.

The anti-inflammatory effects of 5-chloroimidazo[1,2-a]pyrimidine hydrochloride have also been explored. In vitro and in vivo studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-chloroimidazo[1,2-a]pyrimidine hydrochloride have been extensively studied to evaluate its suitability for clinical development. Results from preclinical animal models indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to further assess the safety and efficacy of 5-chloroimidazo[1,2-a]pyrimidine hydrochloride. Early-phase trials have shown promising results with minimal adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential safety concerns before advancing to larger-scale studies.

In conclusion, 5-chloroimidazo[1,2-a]pyrimidine hydrochloride (CAS No. 2230804-22-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for viral infections, cancer, and inflammatory diseases.